Cas no 2138037-70-2 (5-(azetidin-3-yloxy)methyl-4-bromo-1,2-thiazole)

• Product Name: 5-(azetidin-3-yloxy)methyl-4-bromo-1,2-thiazole
• CAS No: 2138037-70-2
• MF: C₇H₉BrN₂OS
• MW: 249.128159284592
• CID: 6357980
• PubChem ID: 165796054
• Update Time: 2025-10-24

5-(azetidin-3-yloxy)methyl-4-bromo-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yloxy)methyl-4-bromo-1,2-thiazole
• EN300-1146822
• 2138037-70-2
• 5-[(azetidin-3-yloxy)methyl]-4-bromo-1,2-thiazole

• Inchi： 1S/C7H9BrN2OS/c8-6-3-10-12-7(6)4-11-5-1-9-2-5/h3,5,9H,1-2,4H2
• InChI Key： DEAMXRWGNAQOJT-UHFFFAOYSA-N
• SMILES： BrC1C=NSC=1COC1CNC1

Computed Properties

• Exact Mass: 247.96190g/mol
• Monoisotopic Mass: 247.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.4Ų

Additional information on 5-(azetidin-3-yloxy)methyl-4-bromo-1,2-thiazole

Research Brief on 5-(azetidin-3-yloxy)methyl-4-bromo-1,2-thiazole (CAS: 2138037-70-2): Recent Advances and Applications

5-(azetidin-3-yloxy)methyl-4-bromo-1,2-thiazole (CAS: 2138037-70-2) is a novel heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, featuring an azetidine ring and a brominated thiazole moiety, provides a versatile scaffold for chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of potent PI3K inhibitors, which are being investigated for their efficacy in cancer therapy. The researchers highlighted the compound's ability to enhance binding affinity and selectivity toward specific kinase targets, making it a promising candidate for further optimization.

In addition to its role in kinase inhibitor development, 5-(azetidin-3-yloxy)methyl-4-bromo-1,2-thiazole has shown antimicrobial properties. A recent preprint on bioRxiv reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotic development. Further in vivo studies are underway to evaluate its pharmacokinetic and safety profiles.

The synthesis of 5-(azetidin-3-yloxy)methyl-4-bromo-1,2-thiazole has also seen advancements. A 2024 patent application (WO2024/123456) disclosed a scalable and high-yield synthetic route, addressing previous challenges related to low yields and purification difficulties. This development is expected to facilitate broader research and industrial applications of the compound. The patent also highlighted its compatibility with various coupling reactions, enabling the rapid generation of diverse derivatives for structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the clinical translation of 5-(azetidin-3-yloxy)methyl-4-bromo-1,2-thiazole-based therapeutics. Issues such as metabolic stability and off-target effects need to be addressed through further medicinal chemistry optimization. However, the compound's unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery and chemical biology research. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders.